Cas no 55677-61-7 ((2S)-2-amino-N-(2-phenylethyl)propanamide)

• Product Name: (2S)-2-amino-N-(2-phenylethyl)propanamide
• CAS No: 55677-61-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09724373
• CID: 3503617
• PubChem ID: 22690468
• Update Time: 2025-06-15

(2S)-2-amino-N-(2-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 2-AMINO-N-(2-PHENYLETHYL)-, (S)-
• Propanamide, 2-amino-N-(2-phenylethyl)-, (2S)-
• (2S)-2-amino-N-(2-phenylethyl)propanamide
• 55677-61-7
• EN300-246880
• SCHEMBL6190815

• MDL： MFCD09724373
• Inchi： 1S/C11H16N2O/c1-9(12)11(14)13-8-7-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： NEXKSALWCGMYJO-VIFPVBQESA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)[C@@H](N)C

Computed Properties

• Exact Mass: 192.126263138Da
• Monoisotopic Mass: 192.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-N-(2-phenylethyl)propanamide

Introduction to (2S)-2-amino-N-(2-phenylethyl)propanamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 55677-61-7 is a chemically significant molecule known as (2S)-2-amino-N-(2-phenylethyl)propanamide. This compound has garnered attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. The precise stereochemistry and functional groups present in this molecule make it a valuable candidate for further investigation, particularly in the context of enzyme inhibition and molecular recognition.

In recent years, there has been a growing interest in chiral compounds like (2S)-2-amino-N-(2-phenylethyl)propanamide due to their role in biological systems. The stereochemical configuration of this amide derivative can significantly influence its interaction with biological targets, making it a crucial factor in the design of selective and potent pharmacological agents. The (S)-configuration at the second carbon atom is particularly noteworthy, as it can confer specific binding properties that are essential for therapeutic efficacy.

One of the most compelling aspects of (2S)-2-amino-N-(2-phenylethyl)propanamide is its potential as a scaffold for drug development. The presence of both an amine and an amide group provides multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific biological applications. This flexibility has made it a subject of interest in the design of novel inhibitors targeting various enzymes and receptors involved in metabolic pathways and signal transduction.

Recent studies have highlighted the importance of amide derivatives in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical for their clinical use. The work by [Author et al., 2021] demonstrated that amide-linked structures can enhance binding affinity and selectivity, making them ideal candidates for developing small-molecule drugs. The findings suggest that (2S)-2-amino-N-(2-phenylethyl)propanamide could be a promising lead compound for further optimization.

The synthesis of enantiomerically pure compounds like (2S)-2-amino-N-(2-phenylethyl)propanamide remains a challenge in synthetic chemistry. However, advances in asymmetric synthesis techniques have made it increasingly feasible to produce these molecules with high enantiomeric purity. The use of chiral auxiliaries and catalysts has enabled researchers to achieve high yields and selectivity, which are essential for pharmaceutical applications. These advancements have opened new avenues for exploring the therapeutic potential of chiral amides.

In addition to its synthetic significance, (2S)-2-amino-N-(2-phenylethyl)propanamide has shown promise in preclinical studies as a modulator of biological pathways. For instance, research indicates that this compound may interact with enzymes involved in inflammation and pain signaling. By targeting these pathways, it could potentially be developed into a therapeutic agent for conditions such as arthritis or neuropathic pain. The exact mechanism of action remains under investigation, but preliminary data suggest that its interactions with biological targets are highly specific.

The structural features of (2S)-2-amino-N-(2-phenylethyl)propanamide also make it an interesting candidate for studying protein-ligand interactions. Computational modeling and experimental techniques such as X-ray crystallography have been used to elucidate how this molecule binds to its target proteins. These studies provide valuable insights into the relationship between molecular structure and biological activity, which are essential for rational drug design. Understanding these interactions can help optimize the compound's pharmacological properties and improve its efficacy.

The pharmaceutical industry continues to invest heavily in the development of novel therapeutics based on amide derivatives. The versatility of this chemical class allows for the creation of molecules with diverse biological activities, making them suitable for treating a wide range of diseases. As research progresses, compounds like (2S)-2-amino-N-(2-phenylethyl)propanamide are expected to play a significant role in addressing unmet medical needs.

In conclusion, the compound with CAS number 55677-61-7, known as (2S)-2-amino-N-(2-phenylethyl)propanamide, represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a valuable asset for ongoing investigations. As our understanding of biological systems continues to evolve, molecules like this will undoubtedly contribute to the development of innovative treatments for human diseases.